Cas no 672957-99-2 (1-methyl-1H-1,3-benzodiazole-7-carboxylic acid)

1-Methyl-1H-1,3-benzodiazole-7-carboxylic acid is a heterocyclic carboxylic acid derivative with a benzodiazole core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The methyl substitution at the 1-position enhances stability, while the carboxylic acid group at the 7-position offers functionalization potential for further derivatization. This compound exhibits good solubility in polar organic solvents, facilitating its use in coupling reactions and other synthetic transformations. Its rigid benzodiazole scaffold contributes to its utility in designing biologically active molecules, making it valuable for medicinal chemistry research and development.

1-methyl-1H-1,3-benzodiazole-7-carboxylic acid structure

672957-99-2 structure

Product Name:1-methyl-1H-1,3-benzodiazole-7-carboxylic acid

CAS No:672957-99-2

MF:C₉H₈N₂O₂

MW:176.172021865845

CID:852315

PubChem ID:21893704

Update Time:2025-08-14

1-methyl-1H-1,3-benzodiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-7-carboxylicacid,1-methyl-(9CI)
- 3-methylbenzimidazole-4-carboxylic acid
- EN300-191367
- Z1504672876
- AKOS022909538
- 1-methyl-1H-1,3-benzodiazole-7-carboxylic acid
- 1-Methyl-1H-benzimidazole-7-carboxylic acid
- 672957-99-2
- DTXSID901262373
- SCHEMBL7425056
- 1-Methyl-1H-benzo[d]imidazole-7-carboxylic acid
- Inchi： 1S/C9H8N2O2/c1-11-5-10-7-4-2-3-6(8(7)11)9(12)13/h2-5H,1H3,(H,12,13)
- InChI Key： KGMXGKIPZPNWST-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC2=C1N(C)C=N2)=O

Computed Properties

Exact Mass: 176.058577502g/mol
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 55.1Å²

1-methyl-1H-1,3-benzodiazole-7-carboxylic acid Pricemore >>

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TRC	M643330-5mg	1-methyl-1H-1,3-benzodiazole-7-carboxylic acid	672957-99-2		5mg	$ 50.00	2022-06-03
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TRC	M643330-50mg	1-methyl-1H-1,3-benzodiazole-7-carboxylic acid	672957-99-2		50mg	$ 295.00	2022-06-03
Enamine	EN300-191367-0.05g	1-methyl-1H-1,3-benzodiazole-7-carboxylic acid	672957-99-2	95%	0.05g	$212.0	2023-09-17
Enamine	EN300-191367-0.1g	1-methyl-1H-1,3-benzodiazole-7-carboxylic acid	672957-99-2	95%	0.1g	$317.0	2023-09-17
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Enamine	EN300-191367-0.5g	1-methyl-1H-1,3-benzodiazole-7-carboxylic acid	672957-99-2	95%	0.5g	$713.0	2023-09-17
Enamine	EN300-191367-1.0g	1-methyl-1H-1,3-benzodiazole-7-carboxylic acid	672957-99-2	95%	1g	$914.0	2023-05-31
Enamine	EN300-191367-2.5g	1-methyl-1H-1,3-benzodiazole-7-carboxylic acid	672957-99-2	95%	2.5g	$1791.0	2023-09-17
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